Cas no 862874-18-8 (1-chloro-5-fluoro-4-nitro-2-(trifluoromethyl)benzene)

1-Chloro-5-fluoro-4-nitro-2-(trifluoromethyl)benzene is a fluorinated aromatic compound with a molecular formula of C7H2ClF4NO2. This highly functionalized benzene derivative is characterized by the presence of chloro, fluoro, nitro, and trifluoromethyl substituents, which impart unique reactivity and electronic properties. The compound is commonly utilized as an intermediate in pharmaceutical and agrochemical synthesis, where its electron-withdrawing groups facilitate selective substitution reactions. Its stability under various reaction conditions makes it a versatile building block for the preparation of complex molecules. The trifluoromethyl group enhances lipophilicity, while the nitro group offers potential for further functionalization, making it valuable in the development of bioactive compounds.

1-chloro-5-fluoro-4-nitro-2-(trifluoromethyl)benzene structure

862874-18-8 structure

Product Name:1-chloro-5-fluoro-4-nitro-2-(trifluoromethyl)benzene

CAS No:862874-18-8

MF:C₇H₂ClF₄NO₂

MW:243.54289484024

CID:1848044

PubChem ID:58919797

Update Time:2025-06-08

1-chloro-5-fluoro-4-nitro-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

- Benzene, 1-chloro-5-fluoro-4-nitro-2-(trifluoromethyl)-
- 4-Chloro-2-fluoro-1-nitro-5-(trifluoromethyl)benzene
- 1-chloro-5-fluoro-4-nitro-2-(trifluoromethyl)benzene
- 862874-18-8
- IGABOSIUTLTMLJ-UHFFFAOYSA-N
- F84494
- MFCD12827972
- EN300-1165074
- SCHEMBL1770903
- AKOS037622079
- Inchi： 1S/C7H2ClF4NO2/c8-4-2-5(9)6(13(14)15)1-3(4)7(10,11)12/h1-2H
- InChI Key： IGABOSIUTLTMLJ-UHFFFAOYSA-N
- SMILES： ClC1=CC(=C(C=C1C(F)(F)F)[N+](=O)[O-])F

Computed Properties

Exact Mass: 242.9710186g/mol
Monoisotopic Mass: 242.9710186g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 45.8Å²

1-chloro-5-fluoro-4-nitro-2-(trifluoromethyl)benzene Pricemore >>

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